Cas no 142219-65-6 (Quinoxaline, 5-bromo-2-(difluoromethoxy)-7-methyl-)
142219-65-6 structure
Product Name:Quinoxaline, 5-bromo-2-(difluoromethoxy)-7-methyl-
CAS No:142219-65-6
MF:C10H7BrF2N2O
MW:289.076188325882
CID:3735098
PubChem ID:15239016
Update Time:2025-04-22
Quinoxaline, 5-bromo-2-(difluoromethoxy)-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 5-bromo-2-(difluoromethoxy)-7-methyl-
- 5-Bromo-2-(difluoromethoxy)-7-methylquinoxaline
- SCHEMBL9089475
- C92877
- 8-bromo-3-difluoromethoxy-6-methylquinoxaline
- 142219-65-6
-
- Inchi: 1S/C10H7BrF2N2O/c1-5-2-6(11)9-7(3-5)15-8(4-14-9)16-10(12)13/h2-4,10H,1H3
- InChI Key: WNGUAQWTYCQLHT-UHFFFAOYSA-N
- SMILES: N1C2C(=C(Br)C=C(C)C=2)N=CC=1OC(F)F
Computed Properties
- Exact Mass: 287.97098Da
- Monoisotopic Mass: 287.97098Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35Ų
Quinoxaline, 5-bromo-2-(difluoromethoxy)-7-methyl- Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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